Cas no 177911-57-8 (5-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one)

• Product Name: 5-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one
• CAS No: 177911-57-8
• MF: C₁₁H₂₃NO₂Si
• MW: 229.391324281693
• MDL: MFCD23135503
• CID: 843052
• PubChem ID: 10242928
• Update Time: 2025-10-05

5-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one
• 5-(((tert-Butyldimethylsilyl)-oxy)methyl)pyrrolidin-2-one
• 5-((tert-butyldiMethylsilyloxy)Methyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 5-(tert-butyldimethylsilanyloxymethyl)-pyrrolidin-2-one
• AGN-PC-00NX0J
• AK102828
• ANW-65360
• CTK8C0852
• KB-243158
• SureCN211169
• -5Tert-Butyldimethylsilyl)Oxy)Methyl)Pyrrolidin-2-One
• SS-5179
• MFCD10687050
• DB-110728
• (5R)-5-[[[(tert-Butyl)dimethylsilyl]oxy]methyl]-2-pyrrolidinone
• CHA91157
• A881438
• 5-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PYRROLIDIN-2-ONE
• W11917
• 5-[[tert-butyl(dimethyl)silyl]oxymethyl]pyrrolidin-2-one
• (S)-5-[[(tert-Butyldimethylsilyl)oxy]methyl]-2-pyrrolidinone
• 5-(((t-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one
• (5S)-5-[[[(tert-Butyl)dimethylsilyl]oxy]methyl]-2-pyrrolidinone
• 177911-57-8
• C11H23NO2Si
• MFCD23135503
• AKOS016005026
• DB-090807
• DTXSID50437221
• SY223990
• SCHEMBL211169
• DB-340475

• MDL： MFCD23135503
• Inchi： 1S/C11H23NO2Si/c1-11(2,3)15(4,5)14-8-9-6-7-10(13)12-9/h9H,6-8H2,1-5H3,(H,12,13)
• InChI Key： NUPOYZPOLQAMAK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1CCC(N1)=O

Computed Properties

• Exact Mass: 229.14989
• Monoisotopic Mass: 229.149805511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

5-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones